Cas no 1897366-42-5 (1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-(methylamino)ethan-1-one
• CAS No: 1897366-42-5
• MF: C₉H₉BrFNO₂
• MW: 262.075665235519
• CID: 5998310
• PubChem ID: 117409327
• Update Time: 2025-09-28

1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-(methylamino)ethan-1-one
• EN300-1936568
• 1897366-42-5

• Inchi： 1S/C9H9BrFNO2/c1-12-4-8(13)6-2-5(10)3-7(11)9(6)14/h2-3,12,14H,4H2,1H3
• InChI Key： VEJHCDVHYQIKGN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(CNC)=O)O)F

Computed Properties

• Exact Mass: 260.98007g/mol
• Monoisotopic Mass: 260.98007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.3Ų

Additional information on 1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-(methylamino)ethan-1-one

Research Brief on 1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-(methylamino)ethan-1-one (CAS: 1897366-42-5)

1-(5-Bromo-3-fluoro-2-hydroxyphenyl)-2-(methylamino)ethan-1-one (CAS: 1897366-42-5) is a novel synthetic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-fluoro-hydroxyphenyl scaffold and methylamino-ethanone moiety, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and metabolic diseases. Recent studies have explored its potential as a modulator of key enzymatic pathways and receptor interactions, making it a subject of intense investigation for therapeutic applications.

The synthesis of 1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-(methylamino)ethan-1-one involves a multi-step process that includes halogenation, hydroxylation, and amination reactions. The presence of both bromo and fluoro substituents on the phenyl ring enhances the compound's stability and bioavailability, while the hydroxyl group facilitates interactions with biological targets. The methylamino-ethanone side chain is critical for its activity, as it mimics endogenous neurotransmitters and hormones, enabling the compound to interact with specific receptors and enzymes.

Recent in vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory effects on monoamine oxidase (MAO) enzymes, particularly MAO-B, which is implicated in neurodegenerative diseases such as Parkinson's disease. Additionally, its ability to modulate dopamine and serotonin levels suggests potential applications in mood disorders and depression. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, has been characterized in preclinical models, revealing favorable oral bioavailability and blood-brain barrier penetration.

In the context of metabolic diseases, 1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-(methylamino)ethan-1-one has shown promise as an activator of AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. Activation of AMPK has been linked to improved glucose uptake and lipid metabolism, making this compound a potential candidate for the treatment of type 2 diabetes and obesity. Mechanistic studies have elucidated its binding affinity for AMPK and its downstream effects on metabolic pathways.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as potential off-target effects, toxicity profiles, and formulation stability need to be addressed in future studies. Current research efforts are focused on optimizing the compound's structure to enhance its selectivity and reduce adverse effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline.

In conclusion, 1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-(methylamino)ethan-1-one represents a compelling area of research in chemical biology and drug discovery. Its dual potential in CNS and metabolic disorders underscores its versatility and therapeutic value. Continued investigation into its mechanisms of action and clinical translation will be essential to fully realize its potential. This research brief highlights the latest advancements and future directions for this promising compound, providing valuable insights for researchers and industry professionals in the field.